Cas no 52704-04-8 (Benzoic acid,2,2'-sulfinylbis- (9CI))

• Product name: Benzoic acid,2,2'-sulfinylbis- (9CI)
• CAS No: 52704-04-8
• MF: C₁₄H₁₀O₅S
• MW: 290.2912
• CID: 383023
• PubChem ID: 316381

Benzoic acid,2,2'-sulfinylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,2'-sulfinylbis- (9CI)
• 2-(2-carboxyphenyl)sulfinylbenzoic acid
• AC1L7TQ8
• NSC244306
• NSC-244306
• o,o'-Sulfinyl dibenzoic acid
• Oprea1_057132
• SureCN2573164
• DTXSID00311603
• 52704-04-8
• SCHEMBL2573164

• Inchi： InChI=1S/C14H10O5S/c15-13(16)9-5-1-3-7-11(9)20(19)12-8-4-2-6-10(12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： HMNPICHEHWVPNJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)O)S(=O)C2=CC=CC=C2C(=O)O

Computed Properties

• Exact Mass: 290.0249
• Monoisotopic Mass: 290.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 91.67
• LogP: 3.11540